Cas no 62761-72-2 (1,1-dioxo-1lambda6-benzothiophene-3-carboxylic acid)

1,1-dioxo-1lambda6-benzothiophene-3-carboxylic acid structure

62761-72-2 structure

Product Name:1,1-dioxo-1lambda6-benzothiophene-3-carboxylic acid

CAS No:62761-72-2

Molecular Formula:C₉H₆O₄S

Molecular Weight:210.20654

MDL:MFCD01924625

CID:432069

PubChem ID:4129541

1,1-dioxo-1lambda6-benzothiophene-3-carboxylic acid Properties

Names and Identifiers

- Benzo[b]thiophene-3-carboxylic acid, 1,1-dioxide
- 1,1-dioxo-1-benzothiophene-3-carboxylic acid
- 1,1-dioxo-1lambda6-benzothiophene-3-carboxylic acid
- 62761-72-2
- benzo[b]thiophen-3-carboxylic acid 1,1-dioxide
- EN300-3560832
- AKOS000281680
- DTXSID40399647
- MDL： MFCD01924625
- InChIKey： LUXHDWMANAJSNH-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H6O4S/c10-9(11)7-5-14(12,13)8-4-2-1-3-6(7)8/h1-5H,(H,10,11)
- SMILES： C1=CC=C2C(=C1)C(=CS2(=O)=O)C(=O)O

Computed Properties

Exact Mass: 209.99868
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 209.99867984g/mol
Heavy Atom Count: 14
Complexity: 388
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.5
Topological Polar Surface Area: 79.8Å²

Experimental Properties

PSA: 71.44

1,1-dioxo-1lambda6-benzothiophene-3-carboxylic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01JAMG-50mg	Benzo[b]thiophene-3-carboxylic acid, 1,1-dioxide	62761-72-2	95%	50mg	$402.00	2024-04-22
Aaron	AR01JAUS-50mg	Benzo[b]thiophene-3-carboxylic acid, 1,1-dioxide	62761-72-2	95%	50mg	$417.00	2025-02-14
Enamine	EN300-3560832-0.05g	1,1-dioxo-1lambda6-benzothiophene-3-carboxylic acid	62761-72-2	95.0%	0.05g	$285.0	2025-03-18

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